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Abstract

This technical guide provides a comprehensive overview of the pyrrolizidine alkaloid Latifoline,
including its chemical structure and physicochemical properties. Due to the limited availability
of direct experimental data for Latifoline N-oxide, this document presents a detailed,
predictive profile of the N-oxide based on the known characteristics of Latifoline and the
general effects of N-oxidation on tertiary amines. This guide is intended to serve as a valuable
resource for researchers and professionals in drug development by providing foundational
data, predicted properties, and generalized experimental protocols relevant to this class of
compounds.

Introduction

Latifoline is a pyrrolizidine alkaloid, a class of natural products known for their significant
biological activities. These compounds are often found in plants and can be of interest in
medicinal chemistry and toxicology. The N-oxidation of pyrrolizidine alkaloids is a common
metabolic pathway and can also be achieved synthetically. This process can significantly alter
the molecule's polarity, solubility, and biological activity. This guide will first detail the known
properties of Latifoline and then extrapolate to the predicted properties and structure of its N-
oxide.
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Latifoline: Chemical Structure and Properties

Latifoline is a complex ester of a necine base and a necic acid. Its chemical structure and
properties have been characterized and are summarized below.

Chemical Structure

The chemical structure of Latifoline is presented in Figure 1.

Figure 1. Chemical Structure of Latifoline
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Figure 3. General Workflow for N-oxidation
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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